2-(Piperidin-3-yl)-5-(trifluoromethyl)-1,3,4-oxadiazole hydrochloride

• IUPAC Name: 2-piperidin-3-yl-5-(trifluoromethyl)-1,3,4-oxadiazole;hydrochloride
• InChI: InChI=1S/C8H10F3N3O.ClH/c9-8(10,11)7-14-13-6(15-7)5-2-1-3-12-4-5;/h5,12H,1-4H2;1H
• InChI Key: LOWZTFZHWGDCRF-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CNC1)C2=NN=C(O2)C(F)(F)F.Cl
• Molecular Formula: C8H11ClF3N3O
• Molecular Weight: 257.64 g/mol

Description

Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids.

Synthesis Analysis

The current scientific literature summarizes intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones.

Molecular Structure Analysis

While specific molecular structure analysis for “2-(Piperidin-3-yl)-5-(trifluoromethyl)-1,3,4-oxadiazole hydrochloride” is not available, piperidines and their derivatives are known to be important synthetic fragments in drug design.

Chemical Reactions Analysis

Piperidines are involved in various intra- and intermolecular reactions leading to the formation of various derivatives.

Scientific Research Applications

Antimicrobial Activities

1,3,4-Oxadiazole compounds, including variants similar to 2-(Piperidin-3-yl)-5-(trifluoromethyl)-1,3,4-oxadiazole hydrochloride, have been extensively studied for their antimicrobial properties. Research by Khalid et al. (2016) and Patel et al. (2012) demonstrates the potential of such compounds in inhibiting bacterial and fungal growth. These studies indicate the promise of oxadiazole derivatives as antimicrobial agents, particularly against Gram-positive and Gram-negative bacteria, as well as certain fungal species (Khalid et al., 2016) (Patel et al., 2012).

Potential in Alzheimer’s Disease Treatment

Rehman et al. (2018) explored the synthesis of N-substituted derivatives of 1,3,4-oxadiazole for potential use in Alzheimer's disease treatment. Their research highlights the relevance of these compounds in the development of new drug candidates for neurodegenerative diseases (Rehman et al., 2018).

Anticancer Properties

Several studies, such as those by Iqbal et al. (2017) and Rehman et al. (2018), have identified the anticancer potential of 1,3,4-oxadiazole derivatives. These compounds have shown promising results in inhibiting the growth of various cancer cell lines, suggesting their potential as anticancer agents (Iqbal et al., 2017) (Rehman et al., 2018).

GABAA Receptor Agonists

The work of Jansen et al. (2008) on the synthesis of 5-(4-piperidyl)-3-isoxazolol derivatives, which are structurally related to 1,3,4-oxadiazoles, demonstrates the potential of such compounds in targeting GABAA receptors. This suggests possible applications in the treatment of disorders involving these receptors (Jansen et al., 2008).

Future Directions

Piperidines and their derivatives continue to be an active area of research due to their importance in drug design. Future directions may include the synthesis of new derivatives and the exploration of their pharmacological applications.